N-(2-methoxyphenyl)-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide

• IUPAC Name: N-(2-methoxyphenyl)-3-quinolin-2-yloxypyrrolidine-1-carboxamide
• InChI: InChI=1S/C21H21N3O3/c1-26-19-9-5-4-8-18(19)23-21(25)24-13-12-16(14-24)27-20-11-10-15-6-2-3-7-17(15)22-20/h2-11,16H,12-14H2,1H3,(H,23,25)
• InChI Key: QIGQAQCUJFVZTP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)N2CCC(C2)OC3=NC4=CC=CC=C4C=C3
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

N-(2-methoxyphenyl)-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide, also known as GSK-3 inhibitor VIII, is a chemical compound that has been extensively studied for its potential therapeutic applications.

Scientific Research Applications

Polymorphic Modifications in Diuretic Properties

N-(2-methoxyphenyl)-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide, and similar compounds, have shown significant promise in scientific research, particularly in the development of new therapeutic agents. One such compound, 6-Hydroxy-N-(4-methoxyphenyl)-4-oxo-2,4-dihydro-1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide, has been identified for its strong diuretic properties, potentially usable as a new hypertension remedy. Researchers discovered two polymorphic modifications of this compound, highlighting its versatile crystalline forms and suggesting differences in crystal packing which could influence its diuretic efficacy and bioavailability (Shishkina et al., 2018).

Cytotoxicity and Anticancer Activity

Another area of research interest is the synthesis of thieno[2,3-b]pyridines-2-carboxamides, furo[2,3-b]pyridines-2-carboxamides, and tetrahydrothieno[2,3-b]quinolones-2-carboxamides derivatives, which were tested for their antiproliferative activity against various cancer cell lines. The study found that certain derivatives, specifically the 5-keto-tetrahydrothieno[2,3-b]quinolones-2-carboxamides, exhibited significant cytotoxicity against melanoma and breast cancer cell lines, suggesting their potential as anticancer agents (Hung et al., 2014).

Novel Inhibitors of ATM Kinase

In the search for novel inhibitors targeting the ataxia telangiectasia mutated (ATM) kinase, a series of 3-quinoline carboxamides were identified. These compounds showed potent and selective inhibition of ATM kinase, with potential implications for cancer therapy, especially in combination with DNA strand break-inducing agents. This research underscores the utility of N-(2-methoxyphenyl)-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide derivatives in developing therapeutic agents for cancer treatment through ATM kinase inhibition (Degorce et al., 2016).

Targeted Delivery of NO

Compounds containing quinoline and pyrrolidine structures have been synthesized for the targeted delivery of nitric oxide (NO) to biological sites, such as tumors. These compounds form complexes with metal ions, facilitating NO delivery upon irradiation with long-wavelength light. This approach could offer a novel method for tumor treatment, showcasing the diverse applicability of N-(2-methoxyphenyl)-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide derivatives in medical research (Yang et al., 2017).